3,3,3-Tetraminium(4+)
Description
3,3,3-Tetraminium(4+) is a positively charged polyamine with a molecular formula of C₉H₂₄N₄⁴+ (conjugate acid of 3,3,3-tetramine). It features a 13-membered straight-chain alkane backbone with four amine groups positioned at the 1-, 5-, 9-, and 13-positions . This compound is naturally occurring in organisms such as Cyanidium caldarium and Bombyx mori, where it likely participates in metal ion coordination or biochemical signaling due to its polyamine structure .
Properties
Molecular Formula |
C9H28N4+4 |
|---|---|
Molecular Weight |
192.35 g/mol |
IUPAC Name |
3-azaniumylpropyl-[3-(3-azaniumylpropylazaniumyl)propyl]azanium |
InChI |
InChI=1S/C9H24N4/c10-4-1-6-12-8-3-9-13-7-2-5-11/h12-13H,1-11H2/p+4 |
InChI Key |
ZAXCZCOUDLENMH-UHFFFAOYSA-R |
SMILES |
C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+] |
Canonical SMILES |
C(C[NH3+])C[NH2+]CCC[NH2+]CCC[NH3+] |
Origin of Product |
United States |
Comparison with Similar Compounds
Titanium(4+) Tetrachloride (TiCl₄)
- Molecular Formula : TiCl₄
- Charge : +4
- Structure : Tetrahedral geometry with a central titanium ion bonded to four chloride ligands .
- Applications : Widely used as a catalyst in Ziegler-Natta polymerization and titanium metal production. Unlike 3,3,3-Tetraminium(4+), TiCl₄ is a Lewis acid with strong electrophilic properties .
- Key Difference: TiCl₄ is inorganic and halogen-based, whereas 3,3,3-Tetraminium(4+) is organic and nitrogen-rich, enabling distinct reactivity in aqueous or biological systems.
N,N'-Bis(3-Aminopropyl)-1,3-Propanediamine (Norspermine)
- Molecular Formula : C₉H₂₄N₄
- Charge : Neutral (unlike the +4 charge of 3,3,3-Tetraminium(4+))
- Structure : A linear tetramine with four amine groups but lacking the quaternary ammonium centers of 3,3,3-Tetraminium(4+) .
Functional and Toxicological Comparisons
Nephrotoxic Organochlorides (e.g., Tetrachloroethylene)
- Mode of Action : These compounds disrupt renal function via oxidative stress or metabolic activation. For example, tetrachloroethylene (C₂Cl₄) and hexachloro-1,3-butadiene (C₄Cl₆) exhibit dose-additive nephrotoxicity in rats .
Data Tables
Table 1: Structural and Chemical Properties
Table 2: Toxicological Profiles
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
